![molecular formula C12H15NO2 B2467878 3,4-Dihydrospiro[1,4-benzoxazine-2,4'-oxane] CAS No. 2126935-75-7](/img/structure/B2467878.png)
3,4-Dihydrospiro[1,4-benzoxazine-2,4'-oxane]
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Description
3,4-Dihydrospiro[1,4-benzoxazine-2,4’-oxane] is a chemical compound with the IUPAC name 2’,3,3’,4,5’,6’-hexahydrospiro[benzo[b][1,4]oxazine-2,4’-pyran]. It has a molecular weight of 205.26 and is typically stored at room temperature .
Molecular Structure Analysis
The molecular structure of 3,4-Dihydrospiro[1,4-benzoxazine-2,4’-oxane] is complex, with a spirocyclic structure that includes a benzoxazine and an oxane ring . The InChI code for this compound is 1S/C12H15NO2/c1-2-4-11-10(3-1)13-9-12(15-11)5-7-14-8-6-12/h1-4,13H,5-9H2 .Physical And Chemical Properties Analysis
3,4-Dihydrospiro[1,4-benzoxazine-2,4’-oxane] is a powder that is stored at room temperature . It has a molecular weight of 205.26 .Safety and Hazards
The safety information for 3,4-Dihydrospiro[1,4-benzoxazine-2,4’-oxane] indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and getting medical advice/attention if you feel unwell .
properties
IUPAC Name |
spiro[3,4-dihydro-1,4-benzoxazine-2,4'-oxane] |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-2-4-11-10(3-1)13-9-12(15-11)5-7-14-8-6-12/h1-4,13H,5-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVJKKKZEQAMGRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC12CNC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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